Cas no 1630906-63-6 (trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride)

• Product Name: trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride
• CAS No: 1630906-63-6
• MF: C₁₁H₁₅ClFNO₂
• MW: 247.693705797195
• MDL: MFCD28166325
• CID: 3164686
• PubChem ID: 91800958
• Update Time: 2025-04-21

trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride
• SB21777
• CS-0049643
• SY322882
• cyclobutanamine, 3-(3-fluoro-4-methoxyphenoxy)-, hydrochloride (1:1), trans-
• 3-(3-fluoro-4-methoxyphenoxy)cyclobutan-1-amine;hydrochloride
• trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutanaminehydrochloride
• SCHEMBL21491796
• SCHEMBL21491793
• 1630906-63-6
• trans-3-(3-Fluoro-4-methoxyphenoxy)cyclobutanamine hydrochloride
• AS-52227
• trans-3-(3-fluoro-4-methoxyphenoxy)cyclobutanamine HCl
• Cyclobutanamine, 3-(3-fluoro-4-methoxyphenoxy)-, HCl (1:1), trans-
• MFCD28166325
• AKOS025289903
• trans-3-(3-Fluoro-4-methoxyphenoxy)-cyclobutanamine HCl (1:1)
• P14608

• MDL： MFCD28166325
• Inchi： 1S/C11H14FNO2.ClH/c1-14-11-3-2-8(6-10(11)12)15-9-4-7(13)5-9;/h2-3,6-7,9H,4-5,13H2,1H3;1H
• InChI Key： PWUHQFUQTLZJBP-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)OC1CC(C1)N)OC

Computed Properties

• Exact Mass: 247.0775346g/mol
• Monoisotopic Mass: 247.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų